N-{2-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethyl}-3-[4-(4-fluorobenzyl)-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide

• IUPAC Name: N-[2-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethyl]-3-[4-[(4-fluorophenyl)methyl]-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide
• InChI: InChI=1S/C33H36FN7O2/c1-23-6-5-9-28(24(23)2)39-20-18-38(19-21-39)17-16-35-31(42)15-14-30-36-37-33-40(22-25-10-12-26(34)13-11-25)32(43)27-7-3-4-8-29(27)41(30)33/h3-13H,14-22H2,1-2H3,(H,35,42)
• InChI Key: YGNMCRBDKBRBHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CCNC(=O)CCC3=NN=C4N3C5=CC=CC=C5C(=O)N4CC6=CC=C(C=C6)F)C
• Molecular Formula: C33H36FN7O2
• Molecular Weight: 581.7 g/mol

Description

N-{2-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethyl}-3-[4-(4-fluorobenzyl)-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide is a useful research compound. Its molecular formula is C33H36FN7O2 and its molecular weight is 581.696. The purity is usually 95%.
BenchChem offers high-quality N-{2-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethyl}-3-[4-(4-fluorobenzyl)-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{2-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethyl}-3-[4-(4-fluorobenzyl)-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Related Compounds : Research has been conducted on the synthesis of related compounds, such as 1-substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl)piperidine-4-carboxamides, which have been evaluated for positive inotropic activity, indicating potential applications in cardiovascular research (Ji-Yong Liu et al., 2009). Another study focused on the synthesis of N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives, exploring their antimicrobial activity, showing the broad potential of related structures in antimicrobial research (D. S. Babu et al., 2015).

• Anticancer Activity : A study on the design, synthesis, and evaluation of 1,2,4-triazolo[4,3-a]-quinoline derivatives revealed significant anticancer activity against human neuroblastoma and colon carcinoma cell lines, suggesting the potential of similar compounds in oncology research (B. N. Reddy et al., 2015).

• Antimicrobial and Antifungal Activities : Various studies have been conducted on related compounds assessing their antimicrobial and antifungal activities. For instance, new 1,2,4-triazole derivatives were synthesized and shown to possess good to moderate activities against tested microorganisms (H. Bektaş et al., 2007), indicating potential applications in the development of new antimicrobial agents.

Quality Control and Chemical Analysis

• Development of Quality Control Methods : For compounds like 4-benzyl-1-{4-[4-(4-methoxyphenyl)-piperazin-1-yl]-4-oxobutyl}[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one, research has been directed towards developing quality control methods, suggesting the importance of analytical techniques in the development and study of such compounds (S. Danylchenko et al., 2018).